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Compound of Interest

Compound Name: MM-589 TFA

Cat. No.: B15606097 Get Quote

Essential Safety and Handling Guide for MM-589
TFA
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

MM-589 TFA, a potent inhibitor of the WD Repeat Domain 5 (WDR5) and Mixed Lineage

Leukemia (MLL) protein-protein interaction.[1][2] Given its biological potency, with an IC50 of

0.90 nM for WDR5 binding and 12.7 nM for MLL H3K4 methyltransferase activity, it is

imperative to treat this compound as a potentially hazardous substance.[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling MM-589 TFA. The following personal protective equipment is

mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15606097?utm_src=pdf-interest
https://www.benchchem.com/product/b15606097?utm_src=pdf-body
https://www.medchemexpress.com/mm-589-tfa.html
https://www.medchemexpress.com/MM-589.html
https://www.medchemexpress.com/mm-589-tfa.html
https://www.medchemexpress.com/MM-589.html
https://www.benchchem.com/product/b15606097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors.[3]

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.[4]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.[3][5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

used.[3][4] Consider double-

gloving for added protection,

especially when handling

concentrated solutions.[4]

Respiratory Protection Respirator

Necessary when working with

the lyophilized powder to avoid

inhalation of fine particles or

when handling solutions in

poorly ventilated areas.[4] The

type of respirator should be

selected based on a risk

assessment.

Operational Plan for Handling MM-589 TFA
Adherence to a strict operational protocol is essential for the safe handling of this potent

compound.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or compromised seals.

Store the lyophilized powder at -20°C or -80°C in a tightly sealed, light-protective, and

desiccated container.[4]

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation and moisture absorption, which can degrade the peptide.[4]

2. Reconstitution:

All handling of the lyophilized powder and concentrated stock solutions should be conducted

in a designated area, such as a chemical fume hood or a ventilated laminar-flow enclosure,

to prevent inhalation of airborne particles.[5][6]

For initial dissolution, appropriate solvents may include DMSO, DMF, acetonitrile, or

isopropanol, followed by careful dilution with an aqueous buffer.[4]

Clearly label all solutions with the compound name, concentration, date of preparation, and

appropriate hazard warnings.

3. Experimental Use:

When using MM-589 TFA in cell-based assays or other experiments, always wear the

appropriate PPE.

Avoid cross-contamination by using fresh, sterile equipment for each handling step.[7]

If the compound is used in conjunction with biological materials, the resulting waste may

need to be treated as biohazardous.[5]

Disposal Plan
Proper disposal of MM-589 TFA and contaminated materials is critical to ensure laboratory

safety and environmental protection.

1. Waste Segregation:
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All materials that have come into contact with MM-589 TFA, including pipette tips, gloves,

empty vials, and other consumables, must be collected in a dedicated, clearly labeled, leak-

proof hazardous waste container.[3][4][5]

Aqueous waste containing the peptide should also be collected as chemical waste.[4]

2. Inactivation of Liquid Waste:

For liquid waste, chemical inactivation is a recommended practice. This can be achieved by

treating the waste with a 10% bleach solution (final concentration of 0.5-1.0% sodium

hypochlorite), 1 M sodium hydroxide (NaOH), or 1 M hydrochloric acid (HCl).[3]

The inactivation process should be carried out in a chemical fume hood. A common ratio is 1

part waste to 10 parts inactivation solution.[3]

After a sufficient contact time (minimum 20-60 minutes for bleach), the solution may need to

be neutralized to a pH between 5.5 and 9.0 before final disposal.[3]

3. Final Disposal:

Never dispose of MM-589 TFA waste in the regular trash or down the drain.[7]

All hazardous waste containers should be sealed and stored in a designated hazardous

waste accumulation area.[3]

Arrange for pickup and disposal by your institution's certified hazardous waste management

service in accordance with local, state, and federal regulations.[3][7]

Workflow for Safe Handling of MM-589 TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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